N1-(2-methoxybenzyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C21H24N6O4/c1-4-7-15-11-18(28)25-21(23-15)27-17(10-13(2)26-27)24-20(30)19(29)22-12-14-8-5-6-9-16(14)31-3/h5-6,8-11H,4,7,12H2,1-3H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: NDLWPEONWJIYAB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

N1-(2-methoxybenzyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O4 and its molecular weight is 424.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures, including pyrazole derivatives, have been synthesized and characterized for their crystal structure and bioactivities, providing foundational knowledge for understanding the chemical and physical properties of similar compounds. These studies often explore the synthesis routes, structural analysis through X-ray crystallography, and computational methods to predict properties and reactivity (Titi et al., 2020).

Antitumor, Antifungal, and Antibacterial Activities

Research into pyrazole and pyrimidine derivatives has identified several compounds with significant antitumor, antifungal, and antibacterial activities. These studies not only help in understanding the structure-activity relationship but also in identifying pharmacophore sites critical for bioactivity, potentially leading to the development of new therapeutic agents (Titi et al., 2020).

Photodynamic Therapy for Cancer Treatment

Certain compounds, specifically zinc phthalocyanine derivatives, have been synthesized and characterized for their use in photodynamic therapy, a treatment for cancer. These compounds are noted for their good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, making them promising candidates for cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Effects on Cancer Cells

The synthesis of conformationally rigid analogs of aminopyrazole amide scaffold has been reported, with some derivatives showing competitive antiproliferative activities against melanoma and hematopoietic cell lines. These findings suggest the potential use of such compounds in developing treatments for melanoma and possibly other cancers (Kim et al., 2011).